Cas no 2229433-81-0 (1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine)

• Product Name: 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine
• CAS No: 2229433-81-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 6581932
• PubChem ID: 165636984
• Update Time: 2025-05-20

1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine
• 2229433-81-0
• EN300-1995700

• Inchi： 1S/C12H18ClNO/c1-4-15-11-6-5-10(13)7-9(11)8-12(2,3)14/h5-7H,4,8,14H2,1-3H3
• InChI Key： RSFBPFLFZBYVJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C)(C)N)OCC

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2229433-81-0 and Product Name: 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine

The compound identified by the CAS number 2229433-81-0 and the product name 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and ethoxy substituents on the phenyl ring, combined with a secondary amine functionality, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel pharmacophores has been driven by the need for more effective and targeted therapeutic agents. The compound 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine exemplifies this trend, as its structural features suggest potential interactions with biological targets involved in various diseases. The chloro group, in particular, is often employed in medicinal chemistry due to its ability to modulate electronic properties and enhance binding affinity. Similarly, the ethoxy group can influence solubility and metabolic stability, making it an attractive moiety for drug design.

Recent studies have highlighted the importance of aromatic amine derivatives in the development of bioactive molecules. The compound 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine falls within this category, as its amine functionality provides a site for hydrogen bonding interactions with biological targets. This characteristic is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The structural motif of this compound has been explored in several research groups as a potential lead for novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. In drug discovery pipelines, intermediates like 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine are often used to generate libraries of compounds for high-throughput screening (HTS). The ability to modify specific functional groups while maintaining core structural integrity allows researchers to fine-tune biological activity. For instance, replacing the chloro group with other electron-withdrawing or electron-donating substituents could alter binding properties and selectivity profiles.

The synthesis of 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps typically include aromatic substitution reactions, such as chlorination and ethylation, followed by nucleophilic addition or condensation reactions to introduce the amine functionality. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have also been employed to achieve regioselective modifications. These synthetic strategies not only facilitate the production of this compound but also provide insights into methodologies that can be applied to other related scaffolds.

Beyond its synthetic interest, 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine has been investigated for its potential biological activity. Preclinical studies have suggested that derivatives of this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and infectious diseases. The amine group's ability to interact with neurotransmitter receptors or ion channels has been particularly explored. Additionally, the aromatic ring system offers opportunities for binding to protein targets through hydrophobic interactions and π-stacking effects. These interactions are critical for designing molecules with high affinity and selectivity.

The role of computational chemistry in optimizing drug candidates like 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine cannot be overstated. Molecular modeling techniques have been used to predict binding modes and affinity profiles before experimental validation. By integrating knowledge-based force fields with quantum mechanical calculations, researchers can simulate how this compound interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also helps in identifying structural modifications that could enhance potency or reduce toxicity.

In conclusion, the compound identified by CAS number 2229433-81-0 and named 1-(5-chloro-2-ethoxyphenyl)-2-methylpropan-2-amine represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of biological mechanisms continues to evolve, compounds like this will play a crucial role in developing next-generation drugs that address unmet medical needs.